Cas no 64372-77-6 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-b-D-ribofuranosyl-,oxime (9CI))

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-b-D-ribofuranosyl-,oxime (9CI)
• CAS No: 64372-77-6
• MF: C₁₀H₁₃N₅O₅
• MW: 283.240721464157
• CID: 522553
• Update Time: 2026-04-29

4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-b-D-ribofuranosyl-,oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-b-D-ribofuranosyl-,oxime (9CI)
• 2-[4-(hydroxyamino)pyrazolo[3,4-d]pyrimidin-1-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• AC1L84VE
• NSC274892
• NSC-274892

Computed Properties

• Exact Mass: 283.09179
• Monoisotopic Mass: 283.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.12
• Boiling Point: 675°C at 760 mmHg
• Flash Point: 362°C
• Refractive Index: 1.897
• PSA: 145.78
• LogP: -1.68810